Cas no 1822569-68-5 (2-{[(Tert-butoxy)carbonyl]amino}-3-(2-hydroxypyridin-3-yl)propanoic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl]amino}-3-(2-hydroxypyridin-3-yl)propanoic acid
• CAS No: 1822569-68-5
• MF: C₁₃H₁₈N₂O₅
• MW: 282.292423725128
• CID: 6153281
• PubChem ID: 165829334
• Update Time: 2025-11-01

2-{[(Tert-butoxy)carbonyl]amino}-3-(2-hydroxypyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1822569-68-5
• 2-{[(tert-butoxy)carbonyl]amino}-3-(2-hydroxypyridin-3-yl)propanoic acid
• EN300-6738719
• 2-{[(Tert-butoxy)carbonyl]amino}-3-(2-hydroxypyridin-3-yl)propanoic acid

• Inchi： 1S/C13H18N2O5/c1-13(2,3)20-12(19)15-9(11(17)18)7-8-5-4-6-14-10(8)16/h4-6,9H,7H2,1-3H3,(H,14,16)(H,15,19)(H,17,18)
• InChI Key： WEMPHPFDFCCOKY-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC1=CC=CNC1=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.12157168g/mol
• Monoisotopic Mass: 282.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-3-(2-hydroxypyridin-3-yl)propanoic acid

Comprehensive Overview of 2-{[(Tert-butoxy)carbonyl]amino}-3-(2-hydroxypyridin-3-yl)propanoic acid (CAS No. 1822569-68-5)

2-{[(Tert-butoxy)carbonyl]amino}-3-(2-hydroxypyridin-3-yl)propanoic acid (CAS No. 1822569-68-5) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. This compound features a unique molecular structure combining a tert-butoxycarbonyl (Boc) protecting group with a 2-hydroxypyridine moiety, making it invaluable for drug discovery and biochemical applications. Its Boc-protected amino acid derivative is particularly sought after for its stability and compatibility with solid-phase peptide synthesis (SPPS).

In recent years, the demand for Boc-protected amino acids like this compound has surged due to their role in developing targeted therapies and bioconjugates. Researchers frequently search for "Boc-amino acid derivatives" or "hydroxypyridine-based building blocks" to design novel drug candidates, especially in oncology and neurodegenerative disease research. The compound's CAS No. 1822569-68-5 is often referenced in patent literature, highlighting its potential in small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs).

The 2-hydroxypyridine segment of this molecule is a key pharmacophore, contributing to metal chelation and hydrogen bonding interactions. This property aligns with current trends in "fragment-based drug design" and "AI-driven molecular optimization," topics dominating scientific forums. Additionally, its carboxylic acid functionality enables facile conjugation to peptides or nanoparticles, addressing the growing interest in "drug-delivery systems" and "theranostic agents."

From a synthetic chemistry perspective, CAS 1822569-68-5 exemplifies the convergence of protective group chemistry and heterocyclic scaffolds. Laboratories often query "Boc deprotection conditions" or "hydroxypyridine reactivity" when working with this compound, underscoring its technical relevance. Its stability under acidic conditions (typical for Boc removal) and compatibility with click chemistry further enhance its utility in combinatorial libraries.

Environmental and regulatory considerations also shape discussions around this compound. As industries prioritize "green chemistry," researchers evaluate solvent systems for 2-{[(Tert-butoxy)carbonyl]amino}-3-(2-hydroxypyridin-3-yl)propanoic acid synthesis to minimize waste. The compound's non-hazardous profile (as per standard safety sheets) makes it preferable for "sustainable pharmaceutical manufacturing"—a trending search phrase among ESG-focused organizations.

In analytical applications, this compound's UV-active hydroxypyridine ring facilitates detection via HPLC, a feature frequently mentioned in queries about "chromatographic methods for amino acid analogs." Its zwitterionic nature at physiological pH also attracts attention in "physicochemical property prediction" studies, where AI tools like pKa calculators are increasingly employed.

The commercial availability of CAS 1822569-68-5 through specialty chemical suppliers reflects its niche yet growing importance. Procurement-related searches often include terms like "high-purity Boc-amino acids" or "custom peptide intermediates," indicating demand from contract research organizations (CROs). Recent publications have explored its use in fluorescent probes and enzyme substrates, expanding its applications beyond traditional peptide chemistry.

Looking ahead, 2-{[(Tert-butoxy)carbonyl]amino}-3-(2-hydroxypyridin-3-yl)propanoic acid is poised to play a pivotal role in emerging fields such as "deuterated drug development" (where its exchangeable protons are valuable) and "RNA-targeting small molecules." Its structural features align with industry needs for three-dimensional diversity in compound libraries—a hot topic in "undruggable target" research.